Cas no 2227882-92-8 ((1S)-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol)

• Product Name: (1S)-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol
• CAS No: 2227882-92-8
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5814834
• PubChem ID: 96356133
• Update Time: 2025-05-22

(1S)-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol
• EN300-1843594
• 2227882-92-8

• Inchi： 1S/C8H13NO/c1-5-4-8(7(3)10)6(2)9-5/h4,7,9-10H,1-3H3/t7-/m0/s1
• InChI Key： OCEBJCUUKJLALM-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1C=C(C)NC=1C

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on (1S)-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol

Comprehensive Overview of (1S)-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol (CAS No. 2227882-92-8): Properties, Applications, and Industry Insights

The compound (1S)-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol (CAS No. 2227882-92-8) is a chiral pyrrole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2,5-dimethyl-1H-pyrrole core and the chiral alcohol moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "pyrrole derivatives in drug discovery", "chiral building blocks for synthesis", and "CAS 2227882-92-8 applications", reflecting growing interest in this niche chemical space.

In recent years, the demand for enantiomerically pure compounds like (1S)-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol has surged due to stricter regulatory requirements in pharmaceutical development. The pyrrole ring system is particularly noteworthy, as it appears in numerous FDA-approved drugs targeting inflammation, cancer, and central nervous system disorders. This aligns with trending searches such as "pyrrole medicinal chemistry 2024" and "asymmetric synthesis techniques", highlighting the compound's relevance in modern drug design paradigms.

The synthesis of CAS 2227882-92-8 typically involves stereoselective reduction of corresponding ketones or enzymatic resolution methods, topics frequently queried as "green chemistry approaches for chiral alcohols". Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high enantiomeric purity (>99% ee), a critical parameter for researchers investigating "quality control of chiral intermediates". These technical aspects position the compound as a premium building block for asymmetric catalysis and structure-activity relationship studies.

Beyond pharmaceuticals, (1S)-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol finds applications in material science, particularly in designing functionalized polymers and liquid crystals. This connects with popular search terms like "smart materials 2024" and "pyrrole-based advanced materials". The compound's hydrogen-bonding capability and planar aromatic system enable precise molecular engineering – a feature increasingly important for organic electronics and supramolecular chemistry applications.

From a commercial perspective, suppliers often highlight CAS 2227882-92-8 alongside related keywords such as "high-purity chiral compounds" and "custom synthesis services". The global market for such specialty chemicals is projected to grow at 6.8% CAGR (2024-2030), driven by demand for targeted therapeutics and sustainable agrochemicals. This economic context makes the compound particularly interesting for professionals searching "emerging fine chemicals market trends" or "chiral technology investments".

Environmental and safety considerations for handling (1S)-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol follow standard laboratory protocols, with particular attention to its light-sensitive nature (addressed in searches like "storing photosensitive compounds"). Proper stabilization and packaging techniques ensure product integrity during transportation – a practical concern reflected in queries such as "handling sensitive research chemicals".

Future research directions for CAS 2227882-92-8 may explore its potential in biocatalysis (a hot topic searched as "enzyme engineering for chiral synthesis") or as a template for metal-organic frameworks (MOFs). The compound's structural versatility continues to inspire innovative applications, making it a subject of ongoing scientific inquiry and commercial interest across multiple high-tech industries.